Cas no 93322-73-7 (3-(5-methoxy-2,9-dioxo-7a,9,10,10a-tetrahydro-2H-furo[3',2':4,5]furo[2,3-h]chromen-4-yl)propanoic acid)

• Product Name: 3-(5-methoxy-2,9-dioxo-7a,9,10,10a-tetrahydro-2H-furo[3',2':4,5]furo[2,3-h]chromen-4-yl)propanoic acid
• CAS No: 93322-73-7
• MF: C₁₇H₁₄O₈
• MW: 346.288265705109
• CID: 999568
• PubChem ID: 343381
• Update Time: 2025-04-20

3-(5-methoxy-2,9-dioxo-7a,9,10,10a-tetrahydro-2H-furo[3',2':4,5]furo[2,3-h]chromen-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-2,9-dioxo-7a,9,10,10a-tetrahydro-2H-furo[3',2':4,5]furo[2,3-h]chromen-4-yl)propanoic acid
• NSC382805
• NSC-382805
• DTXSID40321882
• 93322-73-7

• Inchi： 1S/C17H14O8/c1-22-9-6-10-15(8-5-13(21)25-17(8)23-10)16-14(9)7(2-3-11(18)19)4-12(20)24-16/h4,6,8,17H,2-3,5H2,1H3,(H,18,19)
• InChI Key： SOGRHNDZGHUMHI-UHFFFAOYSA-N
• SMILES： O1C2C=C(C3C(=CC(=O)OC=3C=2C2CC(=O)OC12)CCC(=O)O)OC

Computed Properties

• Exact Mass: 346.069
• Monoisotopic Mass: 346.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.507
• Boiling Point: 645.8°C at 760 mmHg
• Flash Point: 242.5°C
• Refractive Index: 1.614

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Difurocoumarins